Cas no 87394-59-0 (1-(3-Bromopyridin-2-yl)-4-methylpiperazine)

• Product Name: 1-(3-Bromopyridin-2-yl)-4-methylpiperazine
• CAS No: 87394-59-0
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• MDL: MFCD14651642
• CID: 4718065
• PubChem ID: 12203911
• Update Time: 2025-10-22

1-(3-Bromopyridin-2-yl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-2-yl)-4-methylpiperazine
• 1-(3-Bromo-pyridin-2-yl)-4-methyl-piperazine
• BDBM50027027
• AM87313
• Piperazine, 1-(3-bromo-2-pyridinyl)-4-methyl-
• CHEMBL50017
• G86733
• AKOS010632421
• 87394-59-0
• SCHEMBL10112808
• CS-0457592
• 1-(3-Bromopyridin-2-yl)-4-methylpiperazine

• MDL： MFCD14651642
• Inchi： 1S/C10H14BrN3/c1-13-5-7-14(8-6-13)10-9(11)3-2-4-12-10/h2-4H,5-8H2,1H3
• InChI Key： UQIOJCBARSSJKK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1N1CCN(C)CC1

Computed Properties

• Exact Mass: 255.03711g/mol
• Monoisotopic Mass: 255.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.4
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(3-Bromopyridin-2-yl)-4-methylpiperazine

Comprehensive Overview of 1-(3-Bromopyridin-2-yl)-4-methylpiperazine (CAS No. 87394-59-0)

1-(3-Bromopyridin-2-yl)-4-methylpiperazine, with the CAS number 87394-59-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic compound features a bromopyridine moiety linked to a methylpiperazine group, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structural properties and reactivity have positioned it as a key player in drug discovery and material science applications.

The compound's molecular formula and structural characteristics contribute to its versatility. Researchers often explore its potential in designing kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine. Recent studies highlight its role in optimizing drug bioavailability and blood-brain barrier permeability, addressing critical challenges in neuropharmacology. These attributes make 1-(3-Bromopyridin-2-yl)-4-methylpiperazine a subject of frequent queries in academic databases and AI-driven research platforms.

From a synthetic chemistry perspective, the bromine atom at the 3-position of the pyridine ring offers excellent opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This reactivity is particularly valuable in fragment-based drug design, where modular assembly of molecular scaffolds is essential. The compound's piperazine ring further enhances its utility by providing a protonatable nitrogen, improving solubility in physiological conditions—a feature frequently discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) optimization forums.

In analytical chemistry, 87394-59-0 demonstrates characteristic NMR spectra and mass fragmentation patterns that facilitate its identification in complex mixtures. Advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and HPLC (High-Performance Liquid Chromatography) are commonly employed for its quantification, reflecting industry standards for quality control in fine chemical production. These methodologies align with growing interest in green chemistry principles and process analytical technology (PAT).

The commercial availability of 1-(3-Bromopyridin-2-yl)-4-methylpiperazine through specialty chemical suppliers has expanded its accessibility for research institutions. Current market trends indicate rising demand for such pharmaceutical intermediates, driven by increased investment in small molecule therapeutics and personalized medicine approaches. This compound frequently appears in patent literature for neurological disorder treatments and oncological applications, connecting it to high-impact therapeutic areas.

Environmental and safety considerations for handling CAS 87394-59-0 follow standard laboratory protocols for brominated compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and fume hood usage are recommended during manipulation. These precautions reflect broader industry shifts toward responsible chemical management and sustainable laboratory practices—topics generating substantial discussion in research communities.

Future research directions for this compound may explore its potential in proteolysis targeting chimera (PROTAC) design or as a building block for covalent inhibitors. The growing interest in AI-assisted molecular design has led to computational studies predicting novel derivatives of 1-(3-Bromopyridin-2-yl)-4-methylpiperazine with enhanced binding affinities. Such developments position this compound at the intersection of traditional medicinal chemistry and cutting-edge digital drug discovery methodologies.